2-(4-ethoxyphenoxy)-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)acetamide

Specification

• CAS No.: 946225-81-6
• Molecular Formula: C20H27N5O5S
• Molecular Weight: 449.5 g/mol
• IUPAC Name: 2-(4-ethoxyphenoxy)-N-[2-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylethyl]acetamide
• Standard InChI: InChI=1S/C20H27N5O5S/c1-2-29-17-4-6-18(7-5-17)30-16-19(26)21-10-15-31(27,28)25-13-11-24(12-14-25)20-22-8-3-9-23-20/h3-9H,2,10-16H2,1H3,(H,21,26)
• Standard InChI Key: NMWLIORJDKFPFE-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)OCC(=O)NCCS(=O)(=O)N2CCN(CC2)C3=NC=CC=N3
• Canonical SMILES: CCOC1=CC=C(C=C1)OCC(=O)NCCS(=O)(=O)N2CCN(CC2)C3=NC=CC=N3

Introduction

The compound 2-(4-ethoxyphenoxy)-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)acetamide is a complex organic molecule that incorporates several functional groups, including an ethoxyphenoxy group, a pyrimidin-2-yl piperazinyl sulfonyl group, and an acetamide moiety. This compound is of interest in various fields of chemistry and pharmacology due to its potential biological activities and structural complexity.

Biological Activity and Applications

While specific biological activities of 2-(4-ethoxyphenoxy)-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)acetamide are not reported, compounds with similar structural motifs have been explored for their potential in medicinal chemistry. For example, piperazine derivatives are known for their diverse pharmacological activities, including antipsychotic, antidepressant, and anti-inflammatory effects.

Data Table: Related Compounds

Compound Name	Molecular Formula	Molecular Weight	Application/Activity
2-chloro-N-(4-ethoxyphenyl)acetamide	C10H12ClNO2	213.66 g/mol	Potential pharmaceutical applications
N-(2-ethoxyphenyl)-4-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidin-2-amine	C20H23N7O	Not specified	Potential biological activities
(3S)-1-[2-oxo-2-[4-(4-pyrimidin-2-ylphenyl)piperazin-1-yl]ethyl]-N-(3-pyridin-4-yl-1H-indazol-5-yl)pyrrolidine-3-carboxamide	Not specified	587.7 g/mol	Potential pharmaceutical applications